Cas no 14069-11-5 (5-(2-Piperidin-1-yl-ethyl)-1,3,4thiadiazol-2-yl-amine)

• Product Name: 5-(2-Piperidin-1-yl-ethyl)-1,3,4thiadiazol-2-yl-amine
• CAS No: 14069-11-5
• MF: C₉H₁₆N₄S
• MW: 212.315139770508
• CID: 1071358
• PubChem ID: 649952
• Update Time: 2025-10-28

5-(2-Piperidin-1-yl-ethyl)-1,3,4thiadiazol-2-yl-amine Chemical and Physical Properties

Names and Identifiers

• 5-(2-Piperidin-1-yl-ethyl)-[1,3,4]thiadiazol-2-yl-amine
• 5-(2-Phenyl-propylmercapto)-3H-[1,3,4]thiadiazol-2-thion
• 5-(2-phenyl-propylmercapto)-3H-[1,3,4]thiadiazole-2-thione
• 5-(2-piperidin-1-yl-ethyl)-[1,3,4]thiadiazol-2-ylamine
• 5-(2-piperidin-1-yl-ethyl)-[1,3,4]thiazolo-2-yl-amine
• 5-[(2-phenylpropyl)sulfanyl]-1,3,4-thiadiazole-2(3H)-thione
• AC1MV0N5
• HMS3085A19
• NSC4981
• SMR000012545
• MLS000031859
• HMS2153G11
• MLS000114603
• HMS1549N18
• HMS3311M07
• 5-(2-(Piperidin-1-yl)ethyl)-1,3,4-thiadiazol-2-amine
• NCGC00030738-02
• 5-[2-(piperidin-1-yl)ethyl]-1,3,4-thiadiazol-2-amine
• CHEMBL1531149
• STK661865
• AKOS000301078
• YCWGPZYVRAKIIE-UHFFFAOYSA-N
• CS-0315164
• [1,3,4]Thiadiazol, 2-amino-5-(2-piperidin-1-ylethyl)-
• TimTec1_005584
• 5-(2-piperidin-1-ylethyl)-1,3,4-thiadiazol-2-amine
• DB-332499
• Oprea1_198562
• 14069-11-5
• Oprea1_168657
• SCHEMBL11925520
• AG-205/12424135
• 5-[2-(1-piperidinyl)ethyl]-1,3,4-thiadiazol-2-ylamine
• 5-(2-Piperidin-1-yl-ethyl)-1,3,4thiadiazol-2-yl-amine

• MDL： MFCD01347490
• Inchi： 1S/C9H16N4S/c10-9-12-11-8(14-9)4-7-13-5-2-1-3-6-13/h1-7H2,(H2,10,12)
• InChI Key： YCWGPZYVRAKIIE-UHFFFAOYSA-N
• SMILES： S1C(N)=NN=C1CCN1CCCCC1

Computed Properties

• Exact Mass: 212.10956770g/mol
• Monoisotopic Mass: 212.10956770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 83.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiadiazoles Aminothiadiazoles

Additional information on 5-(2-Piperidin-1-yl-ethyl)-1,3,4thiadiazol-2-yl-amine

Comprehensive Overview of 5-(2-Piperidin-1-yl-ethyl)-1,3,4-thiadiazol-2-yl-amine (CAS No. 14069-11-5): Properties, Applications, and Research Insights

The compound 5-(2-Piperidin-1-yl-ethyl)-1,3,4-thiadiazol-2-yl-amine (CAS No. 14069-11-5) is a heterocyclic organic molecule featuring a 1,3,4-thiadiazole core linked to a piperidine moiety via an ethylamine bridge. This structural configuration endows it with unique physicochemical properties, making it a subject of interest in pharmaceutical and agrochemical research. The presence of both thiadiazole and piperidine groups contributes to its potential bioactivity, particularly in modulating enzyme interactions or receptor binding.

Recent studies highlight the growing demand for heterocyclic compounds in drug discovery, driven by their versatility in targeting diseases such as cancer, inflammation, and microbial infections. Researchers are actively exploring 5-(2-Piperidin-1-yl-ethyl)-1,3,4-thiadiazol-2-yl-amine as a scaffold for designing novel therapeutics, owing to its balanced lipophilicity and hydrogen-bonding capacity. Computational models suggest its suitability for central nervous system (CNS) applications, given the piperidine fragment's ability to cross the blood-brain barrier.

In agrochemistry, derivatives of 1,3,4-thiadiazole are renowned for their herbicidal and fungicidal properties. The amine functionality in this compound opens avenues for derivatization, enabling the synthesis of tailored molecules for crop protection. Industry reports indicate a surge in patents filed for thiadiazole-based agrochemicals, reflecting their commercial viability and environmental sustainability compared to traditional alternatives.

From a synthetic chemistry perspective, the preparation of 5-(2-Piperidin-1-yl-ethyl)-1,3,4-thiadiazol-2-yl-amine typically involves cyclization reactions of thiosemicarbazides followed by alkylation with 2-piperidin-1-yl-ethyl halides. Optimized protocols emphasize green chemistry principles, such as solvent-free conditions or catalytic methods, to align with global trends toward sustainable manufacturing. Analytical characterization via NMR, HPLC, and mass spectrometry confirms its high purity, a critical factor for regulatory compliance in pharmaceutical applications.

The compound's stability under varying pH and temperature conditions has been investigated, revealing robustness in acidic environments but susceptibility to oxidative degradation. Such data are invaluable for formulating drug delivery systems or agricultural coatings. Additionally, its solubility profile—moderate in polar solvents like ethanol but low in water—guides formulation strategies, particularly for injectable or topical preparations.

Emerging trends in AI-driven drug discovery have spotlighted 5-(2-Piperidin-1-yl-ethyl)-1,3,4-thiadiazol-2-yl-amine as a candidate for virtual screening. Machine learning algorithms predict its affinity for G-protein-coupled receptors (GPCRs), a hot topic in neurodegenerative disease research. Public databases like PubChem and ChEMBL feature this compound in their libraries, facilitating collaborative studies across academia and industry.

Regulatory agencies such as the FDA and EMA require exhaustive toxicological profiling for thiadiazole-containing compounds. Preliminary assays of this derivative show favorable ADMET (absorption, distribution, metabolism, excretion, and toxicity) parameters, though in vivo studies remain ongoing. Environmental impact assessments also underscore its low bioaccumulation potential, a key consideration for agrochemical registration.

In conclusion, 5-(2-Piperidin-1-yl-ethyl)-1,3,4-thiadiazol-2-yl-amine represents a multifaceted compound with promising applications across life sciences. Its synergy with cutting-edge technologies like computational chemistry and precision agriculture positions it at the forefront of innovation. Future research will likely focus on expanding its therapeutic and agricultural utility while addressing scalability and cost-efficiency challenges.